Cas no 82484-65-9 (2-(3-Carboxyphenyl)-1H-benzimidazole-5-carboxylic acid)

2-(3-Carboxyphenyl)-1H-benzimidazole-5-carboxylic acid structure
82484-65-9 structure
Product Name:2-(3-Carboxyphenyl)-1H-benzimidazole-5-carboxylic acid
CAS No:82484-65-9
MF:C15H10N2O4
MW:282.250903606415
CID:987848
PubChem ID:4915230
Update Time:2025-04-20

2-(3-Carboxyphenyl)-1H-benzimidazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(3-Carboxyphenyl)-1H-benzimidazole-5-carboxylic acid
    • 2-(3-carboxyphenyl)-3H-benzimidazole-5-carboxylic acid
    • 2-(2,4-DIMETHOXYPHENYL)ANILINE
    • 2-(3-CARBOXYPHENYL)-1H-BENZO[D]IMIDAZOLE-5-CARBOXYLIC ACID
    • 82484-65-9
    • 2-(3-Carboxyphenyl)-1H-benzimidazole-6-carboxylic acid
    • DTXSID10406796
    • Inchi: 1S/C15H10N2O4/c18-14(19)9-3-1-2-8(6-9)13-16-11-5-4-10(15(20)21)7-12(11)17-13/h1-7H,(H,16,17)(H,18,19)(H,20,21)
    • InChI Key: OUBJIJBUJNMZDP-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC2=C(C=1)NC(C1C=CC=C(C(=O)O)C=1)=N2)=O

Computed Properties

  • Exact Mass: 282.06400
  • Monoisotopic Mass: 282.06405680g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 428
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 103Ų

Experimental Properties

  • PSA: 103.28000
  • LogP: 2.62630
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